Cas no 1602725-10-9 (3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine)

3-(4-Bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine is a specialized organic compound featuring a thiophene core substituted with bromo and chloro functional groups, coupled with a 3-methylbutan-1-amine side chain. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The bromo and chloro substituents enhance electrophilic properties, facilitating further functionalization, while the amine group offers potential for derivatization into amides, imines, or other nitrogen-containing motifs. Its well-defined stereochemistry and purity ensure consistency in synthetic applications. The compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to binding affinity and metabolic stability. Proper handling under inert conditions is recommended due to its sensitivity.

3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine structure

1602725-10-9 structure

Product Name:3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine

CAS No:1602725-10-9

MF:C₉H₁₃BrClNS

MW:282.628219366074

CID:6586955

PubChem ID:102838817

Update Time:2025-11-06

3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine
- 1602725-10-9
- EN300-1915187
- Inchi： 1S/C9H13BrClNS/c1-9(2,3-4-12)7-5-6(10)8(11)13-7/h5H,3-4,12H2,1-2H3
- InChI Key： GDPQKCMOOSGVRN-UHFFFAOYSA-N
- SMILES： BrC1=C(SC(=C1)C(C)(C)CCN)Cl

Computed Properties

Exact Mass: 280.96406g/mol
Monoisotopic Mass: 280.96406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 54.3Å²

3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1915187-0.05g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	0.05g	$768.0	2023-09-17
Enamine	EN300-1915187-0.1g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	0.1g	$804.0	2023-09-17
Enamine	EN300-1915187-0.25g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	0.25g	$840.0	2023-09-17
Enamine	EN300-1915187-0.5g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	0.5g	$877.0	2023-09-17
Enamine	EN300-1915187-1.0g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	1g	$1701.0	2023-05-24
Enamine	EN300-1915187-2.5g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	2.5g	$1791.0	2023-09-17
Enamine	EN300-1915187-5.0g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	5g	$4930.0	2023-05-24
Enamine	EN300-1915187-10.0g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	10g	$7312.0	2023-05-24
Enamine	EN300-1915187-1g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	1g	$914.0	2023-09-17
Enamine	EN300-1915187-5g	3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine	1602725-10-9	5g	$2650.0	2023-09-17

3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine

Recent Advances in the Study of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine (CAS: 1602725-10-9)

The compound 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine (CAS: 1602725-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of investigation has been the synthesis and optimization of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine exhibits significant activity in modulating specific biological pathways. For instance, preliminary in vitro and in vivo studies suggest that the compound may interact with neurotransmitter systems, making it a potential candidate for treating neurological disorders. Additionally, its unique chemical structure allows for selective binding to certain receptors, which could minimize off-target effects and enhance therapeutic efficacy.

Recent findings also highlight the compound's potential in oncology. Researchers have observed that 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell growth and survival. These findings are particularly promising for the development of targeted cancer therapies, where specificity and minimal side effects are paramount.

Despite these advancements, challenges remain in the development of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these hurdles.

In conclusion, 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and addressing the challenges associated with its development. As the scientific community continues to explore this compound, it may pave the way for innovative treatments in neurology, oncology, and beyond.